Cas no 1354939-90-4 (4-(3-chlorophenyl)-6-(2-methylphenyl)pyrimidin-2-amine)

• Product Name: 4-(3-chlorophenyl)-6-(2-methylphenyl)pyrimidin-2-amine
• CAS No: 1354939-90-4
• MF: C₁₇H₁₄ClN₃
• MW: 295.766162395477
• MDL: MFCD21335550
• CID: 5169333
• Update Time: 2026-03-04

4-(3-chlorophenyl)-6-(2-methylphenyl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(3-chlorophenyl)-6-(2-methylphenyl)pyrimidin-2-amine

• MDL： MFCD21335550
• Inchi： 1S/C17H14ClN3/c1-11-5-2-3-8-14(11)16-10-15(20-17(19)21-16)12-6-4-7-13(18)9-12/h2-10H,1H3,(H2,19,20,21)
• InChI Key： UDEVEQQKDOQUQL-UHFFFAOYSA-N
• SMILES： C1(N)=NC(C2=CC=CC=C2C)=CC(C2=CC=CC(Cl)=C2)=N1

Additional information on 4-(3-chlorophenyl)-6-(2-methylphenyl)pyrimidin-2-amine

4-(3-Chlorophenyl)-6-(2-methylphenyl)pyrimidin-2-amine (CAS No. 1354939-90-4): A Comprehensive Overview

4-(3-Chlorophenyl)-6-(2-methylphenyl)pyrimidin-2-amine (CAS No. 1354939-90-4) is a specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique chlorophenyl and methylphenyl substituents, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, C17H14ClN3, offers a versatile scaffold for drug discovery, particularly in targeting kinase inhibitors and antimicrobial agents.

The growing interest in heterocyclic compounds like 4-(3-chlorophenyl)-6-(2-methylphenyl)pyrimidin-2-amine stems from their broad applicability in medicinal chemistry. Researchers are actively exploring its potential in treating inflammatory diseases and cancer, aligning with current trends in personalized medicine. The compound’s chlorine and methyl functional groups enhance its binding affinity to biological targets, making it a promising candidate for high-throughput screening.

In agrochemical applications, pyrimidine-based compounds such as CAS 1354939-90-4 are investigated for their role in crop protection. With the global push toward sustainable agriculture, this compound’s potential as a pesticide intermediate is under scrutiny. Its stability under environmental conditions and low toxicity profile make it an attractive option for green chemistry initiatives.

The synthesis of 4-(3-chlorophenyl)-6-(2-methylphenyl)pyrimidin-2-amine typically involves Pd-catalyzed cross-coupling reactions, a method widely discussed in organic synthesis forums. Recent advancements in catalysis have improved yields and reduced byproducts, addressing key challenges in industrial-scale production. These innovations align with the pharmaceutical industry’s demand for cost-effective and scalable synthetic routes.

From a commercial perspective, the demand for CAS 1354939-90-4 is rising, particularly in Asia-Pacific markets where pharmaceutical R&D investments are surging. Suppliers emphasize its high purity (>98%) and compliance with REACH regulations, catering to stringent quality standards. Analytical techniques like HPLC and NMR are routinely employed to verify its structural integrity, ensuring reproducibility in downstream applications.

Environmental and safety assessments of 4-(3-chlorophenyl)-6-(2-methylphenyl)pyrimidin-2-amine highlight its compatibility with OECD guidelines. Unlike traditional halogenated compounds, it exhibits favorable biodegradability metrics, reducing ecological concerns. This aligns with the EPA’s focus on safer chemical alternatives, a trending topic in regulatory discussions.

Future research directions for pyrimidin-2-amine derivatives include exploring their electrochemical properties for energy storage applications. Preliminary studies suggest their utility in organic semiconductors, tapping into the booming renewable energy sector. Such interdisciplinary potential underscores the compound’s relevance beyond traditional domains.

For researchers sourcing 4-(3-chlorophenyl)-6-(2-methylphenyl)pyrimidin-2-amine, verifying supplier certifications (e.g., ISO 9001) is crucial. Batch-to-batch consistency and MSDS documentation are frequently cited concerns in procurement forums, reflecting the compound’s niche but growing market.

In summary, CAS 1354939-90-4 exemplifies the convergence of pharmaceutical innovation and sustainable chemistry. Its multifaceted applications—from drug development to agrochemicals—position it as a compound of enduring scientific and industrial interest.